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This technical guide provides an in-depth analysis of the high-pressure phase diagrams of

neon (Ne) and xenon (Xe). It details the structural transformations and melting phenomena

these noble gases undergo when subjected to extreme pressures, summarizing key

quantitative data from experimental studies. The document also outlines the primary

experimental methodologies employed in high-pressure physics to obtain such data.

Introduction
Neon and xenon, as members of the noble gas family, are characterized by their closed-shell

electronic configurations, rendering them chemically inert under ambient conditions. However,

the application of high pressure dramatically alters their physical properties, inducing

solidification and subsequent transitions between different crystalline structures. Understanding

these high-pressure behaviors is crucial for fundamental physics, planetary science, and for

their use as pressure-transmitting media in high-pressure experiments. This guide focuses on

the face-centered cubic (fcc) structure observed at lower pressures and the subsequent

transformations that occur as pressure increases into the gigapascal (GPa) range.

High-Pressure Phase Diagram of Xenon (Xe)
Solid xenon undergoes a significant and extensively studied series of transformations under

pressure. At low pressures, it crystallizes in the face-centered cubic (fcc) structure. As pressure
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increases, it transitions to a hexagonal close-packed (hcp) structure and eventually becomes

metallic.

Solid-Solid Phase Transitions
The primary solid-solid phase transition in xenon is from the fcc to the hcp crystal structure.

This is a martensitic transformation, meaning it is diffusionless and proceeds through the

collective displacement of atoms. A key characteristic of this transition in xenon is that it is

sluggish and occurs over a very broad pressure range, with the fcc and hcp phases coexisting.

Stacking faults indicative of the onset of the fcc-hcp transition begin to appear at pressures as

low as 1.9 to 5 GPa.[1][2] The transformation progresses with increasing pressure, with the hcp

phase becoming more dominant. The transition is considered largely complete by

approximately 70 GPa, although some studies have observed the fcc phase persisting to

pressures greater than 100 GPa.[1][3][4]

At significantly higher pressures, xenon undergoes an electronic transition to a metallic state.

This process begins at around 140 GPa and is complete by 155 GPa.[5] When metallized, solid

xenon absorbs red light, giving it a distinctive sky-blue appearance.[5]

Melting Curve of Xenon
The melting temperature of xenon increases significantly with pressure. However, the melting

curve exhibits an anomalous flattening, with the rate of temperature increase per unit pressure

(dT/dP) decreasing notably around 20 GPa.[6][7] This deviation is attributed to the effects of

the ongoing fcc-hcp transition and the presence of stacking faults in the solid phase.[6][8]

Quantitative Data for Xenon
The following table summarizes the key transition pressures and temperatures for xenon.
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Parameter
Pressure
(GPa)

Temperature
(K)

Crystal
Structure

Citation

fcc-hcp

Transition Onset
~3 - 5 300 fcc → fcc + hcp [2][3]

fcc-hcp

Transition

Completion

~70 300 hcp [1][3]

Start of

Metallization
~140

Room

Temperature
hcp [5]

Complete

Metallization
~155

Room

Temperature
Metallic hcp [5]

Melting Point ~20 ~2000 Liquid [6][7]

Melting Point ~43 ~2054 Liquid [7][8]

Melting Point ~61 ~2175 Liquid [8]

High-Pressure Phase Diagram of Neon (Ne)
In contrast to xenon, neon's phase diagram is simpler under high pressure at room

temperature. It remains in the face-centered cubic (fcc) crystal structure over a vast pressure

range.

Structural Stability
Experimental studies using X-ray diffraction have shown that neon remains in the fcc structure

up to at least 208 GPa at room temperature.[9][10][11] Unlike heavier noble gases like argon,

krypton, and xenon, neon does not undergo the fcc-hcp transition within this pressure domain.

[12] This exceptional stability makes neon an excellent pressure-transmitting medium for high-

pressure experiments, as it provides a quasi-hydrostatic environment and has a low X-ray

scattering factor.[12][13]

Melting Curve of Neon
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The melting curve of neon has been experimentally measured to pressures as high as 70 GPa.

[14][15][16] Similar to other substances, its melting temperature rises steadily with pressure.

The data can be accurately described by the Simon-Glatzel function, which is an empirical

equation used to model melting curves.[14][15]

Quantitative Data for Neon
The following table summarizes key data points for the high-pressure behavior of neon.

Parameter
Pressure
(GPa)

Temperature
(K)

Crystal
Structure

Citation

Solidification at

293 K
~4.74 293 fcc [10]

Structural

Stability Limit
> 208 300 fcc [11]

Melting Point 5.45 328 Liquid [14][15]

Melting Point ~15 ~600 Liquid [16][17]

Melting Point ~70 ~1600 Liquid [16][17]

Experimental Protocols
The study of materials under extreme pressures relies on specialized equipment and

techniques. The diamond anvil cell (DAC) is the primary tool for generating static high

pressures in the GPa to multi-TPa range.

The Diamond Anvil Cell (DAC)
A DAC consists of two opposing brilliant-cut diamonds with their tips (culets) polished to a

small, flat surface.[13] The sample is placed in a small hole within a metal foil, known as a

gasket, which is then compressed between the two diamond culets. The immense pressure is

generated by applying a modest force to the large table of the diamonds, which is then

concentrated over the tiny culet area.

Sample Loading and Pressure Measurement
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Gasket Preparation: A metal gasket (e.g., rhenium or tungsten) is pre-indented between the

diamonds to create a pressure chamber. A hole is then drilled into the center of the

indentation using a laser or micro-drilling system.

Sample Loading: The sample material (in this case, cryogenically loaded liquid neon or

xenon) is loaded into the gasket hole. A small chip of a pressure calibrant, typically ruby, is

also included.

Pressure Medium: To ensure a uniform (hydrostatic) pressure on the sample, a pressure-

transmitting medium is loaded into the cell. For studies on neon or xenon, they can serve as

their own medium. Other noble gases like helium or argon are also commonly used.[13]

Pressure Measurement: Pressure is measured in situ using the ruby fluorescence method. A

laser excites the ruby chip, and the wavelength shift of its fluorescence lines is directly

correlated to the pressure.[18]

In Situ Probing Techniques
Once the sample is under pressure, its properties are probed using various techniques, often

employing synchrotron radiation for its high brightness and energy.

X-ray Diffraction (XRD): A high-energy X-ray beam is directed through the diamonds onto the

sample. The resulting diffraction pattern is collected and analyzed to determine the crystal

structure and its lattice parameters, allowing for the identification of phase transitions.[19][20]

Raman Spectroscopy: This technique is used to probe the vibrational modes of the crystal

lattice. The appearance of new Raman-active modes can signal a phase transition, such as

the emergence of the E2g mode when xenon transforms from the Raman-inactive fcc phase

to the hcp phase.[2]

Laser Heating: For melting curve studies, a high-power laser is focused on the sample to

heat it to thousands of degrees. The temperature is measured via pyrometry, and visual

changes (e.g., movement) or laser speckle methods are used to detect the onset of melting.

[6][16]
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Experimental and Logical Workflows
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Caption: Generalized workflow for high-pressure studies using a Diamond Anvil Cell (DAC).
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Xenon Phase Progression
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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